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Cat. No.: B1163653 Get Quote

5,8,4'-Trihydroxy-7-methoxyflavone 8-O-
glucoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is a flavonoid compound that has been

identified and isolated from the medicinal plant Andrographis paniculata.[1][2][3] As a member

of the flavonoid class, it is of interest to the scientific community for its potential biological

activities. This technical guide provides a summary of the currently available physical and

chemical property data for this specific flavone glucoside. However, it is important to note that

detailed experimental data regarding its biological activity, specific isolation and purification

protocols, and comprehensive spectral analyses are not extensively available in the public

domain.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 5,8,4'-Trihydroxy-7-
methoxyflavone 8-O-glucoside is presented below. The data is a combination of information

from various chemical databases and supplier websites. It should be noted that some of these

properties are predicted rather than experimentally determined.
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Property Value Source(s)

Molecular Formula C22H22O11 [4][5]

Molecular Weight 462.40 g/mol [1][4]

CAS Number 710952-13-9 [4][5]

Appearance Solid (predicted) -

Melting Point Not available -

Boiling Point
821.9 ± 65.0 °C at 760 mmHg

(predicted)
[4]

Density 1.6 ± 0.1 g/cm³ (predicted) [4]

Flash Point 288.1 ± 27.8 °C (predicted) [4]

Solubility Not available -

LogP 0.05850 (predicted) [5]

Polar Surface Area (PSA) 179.28 Å² (predicted) [5]

Spectral Data
Detailed experimental spectral data for 5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside,

including ¹H NMR, ¹³C NMR, Mass Spectrometry, and UV-Vis spectra, are not currently

available in the reviewed literature. Such data is crucial for the unambiguous identification and

characterization of the compound.

Experimental Protocols
Isolation and Purification
While 5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is known to be isolated from

Andrographis paniculata, a detailed, step-by-step experimental protocol for its specific isolation

and purification has not been published. General methods for the extraction of flavonoids from

Andrographis paniculata typically involve the following steps:
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Extraction: The dried and powdered plant material is extracted with a suitable solvent, such

as methanol or ethanol.

Fractionation: The crude extract is then partitioned with solvents of varying polarity, such as

n-hexane, ethyl acetate, and water, to separate compounds based on their polarity.

Chromatography: The targeted flavonoid-containing fraction is subjected to various

chromatographic techniques, such as silica gel column chromatography and preparative

high-performance liquid chromatography (HPLC), to isolate the pure compound.

A generalized workflow for flavonoid isolation is depicted below.

Dried & Powdered
Andrographis paniculata

Solvent Extraction
(e.g., Methanol/Ethanol)

Solvent Partitioning
(e.g., Hexane, EtOAc, H2O)

Column Chromatography
(e.g., Silica Gel, HPLC)

Isolated 5,8,4'-Trihydroxy-7-
methoxyflavone 8-O-glucoside

Click to download full resolution via product page

A generalized workflow for the isolation of flavonoids.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activities or the associated signaling pathways of 5,8,4'-Trihydroxy-7-
methoxyflavone 8-O-glucoside. Research into the pharmacological properties of this

compound is a potential area for future investigation.

Conclusion
5,8,4'-Trihydroxy-7-methoxyflavone 8-O-glucoside is a known natural product isolated from

Andrographis paniculata. While its basic chemical identity has been established, there is a

significant lack of in-depth experimental data. For researchers and drug development

professionals, this presents both a challenge and an opportunity. The characterization of its

physical and chemical properties, the development of robust isolation protocols, and the

investigation of its potential biological activities and mechanisms of action are all areas that

warrant further scientific exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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